Cas no 756814-90-1 (2-Piperidinecarboxylicacid, 4-ethyl-, (2R,4R)-rel-)

• Product Name: 2-Piperidinecarboxylicacid, 4-ethyl-, (2R,4R)-rel-
• CAS No: 756814-90-1
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 549199
• Update Time: 2024-03-05

2-Piperidinecarboxylicacid, 4-ethyl-, (2R,4R)-rel- Chemical and Physical Properties

Names and Identifiers

• 2-Piperidinecarboxylicacid, 4-ethyl-, (2R,4R)-rel-
• 2-Piperidinecarboxylicacid,4-ethyl-,(2R,4R)-rel-(9CI)
• rel-(2R,4R)-4-Ethyl-2-piperidinecarboxylic acid

• Inchi： 1S/C8H15NO2/c1-2-6-3-4-9-7(5-6)8(10)11/h6-7,9H,2-5H2,1H3,(H,10,11)/t6-,7-/m1/s1
• InChI Key： FMRBNNFMLPDYAJ-RNFRBKRXSA-N
• SMILES： N1CC[C@@H](CC)C[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 157.11
• Monoisotopic Mass: 157.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2